N-(5-(1,1-dioxidoisothiazolidin-2-yl)-2-methoxyphenyl)isobutyramide

• IUPAC Name: N-[5-(1,1-dioxo-1,2-thiazolidin-2-yl)-2-methoxyphenyl]-2-methylpropanamide
• InChI: InChI=1S/C14H20N2O4S/c1-10(2)14(17)15-12-9-11(5-6-13(12)20-3)16-7-4-8-21(16,18)19/h5-6,9-10H,4,7-8H2,1-3H3,(H,15,17)
• InChI Key: XZEASNLRCDFUAB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)NC1=C(C=CC(=C1)N2CCCS2(=O)=O)OC
• Molecular Formula: C14H20N2O4S
• Molecular Weight: 312.39 g/mol

Description

N-(5-(1,1-dioxidoisothiazolidin-2-yl)-2-methoxyphenyl)isobutyramide, also known as PPARδ agonist GW501516, is a synthetic compound that has been extensively studied for its potential therapeutic applications. It is a selective agonist of the peroxisome proliferator-activated receptor delta (PPARδ) and has been shown to have a wide range of biochemical and physiological effects.

Scientific Research Applications

Organic Synthesis and Drug Development

Organoboron compounds, including aryl borates, play a crucial role in organic synthesis. Due to their high stability, low toxicity, and reactivity, they serve as essential intermediates. In drug synthesis, boronic acid compounds are used to protect diols and participate in asymmetric synthesis (e.g., amino acids). Additionally, they feature in Diels–Alder and Suzuki coupling reactions. Boronic acid derivatives also serve as enzyme inhibitors and specific ligand drugs. .

Computational Chemistry and Molecular Modeling

Density functional theory (DFT) studies can provide insights into the compound’s electronic structure, molecular electrostatic potential, and frontier molecular orbitals. Such computational analyses help elucidate physical and chemical properties, aiding in the design of novel compounds.